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Introduction

Tween 20, chemically known as polysorbate 20 or polyoxyethylene (20) sorbitan monolaurate,
is a non-ionic surfactant and emulsifier widely utilized across the pharmaceutical,
biotechnology, and cosmetics industries. Its efficacy in a vast array of applications, from
stabilizing protein therapeutics to formulating emulsions for drug delivery, is fundamentally
governed by its hydrophile-lipophile balance (HLB). The HLB value is a semi-empirical scale
that quantifies the degree to which a surfactant is hydrophilic or lipophilic, thereby dictating its
behavior at interfaces. This technical guide provides a comprehensive overview of the HLB of
Tween 20, including its theoretical calculation, experimental determination, and practical
implications in key scientific workflows.

Core Concepts: The Hydrophile-Lipophile Balance
(HLB) System

The HLB system, developed by William C. Griffin, provides a framework for selecting the
appropriate surfactant for a specific application, such as creating stable oil-in-water (o/w) or
water-in-oil (w/0) emulsions.[1] The scale for non-ionic surfactants ranges from 0 to 20, where a
lower HLB value indicates a more lipophilic (oil-soluble) nature, and a higher HLB value
signifies a more hydrophilic (water-soluble) character.[2] Surfactants with HLB values from 3 to
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6 are typically used for w/o emulsions, while those with values from 8 to 18 are suitable for o/w

emulsions.[2]

Tween 20: Properties and HLB Value

Tween 20 is a highly hydrophilic surfactant, a characteristic reflected in its high HLB value.[3]

This property makes it an excellent choice for forming stable o/w emulsions and for solubilizing

hydrophobic molecules in agueous solutions.[4]

hemical and Physical ies of

Property Value Reference
Polyoxyethylene (20) sorbitan
Chemical Name yoxyethylene (20) (5]
monolaurate
Polysorbate 20,
Synonyms ) [5]
PEG(20)sorbitan monolaurate
CAS Number 9005-64-5 [5]
Molecular Formula CssH114026 (approximate) [3]
Molecular Weight ~1,225 g/mol [5]
Clear, yellow to yellow-green
Appearance ] o [5]
viscous liquid
HLB Value 16.7 [5]
Critical Micelle Concentration
~60 mg/L [5]

(CMC)

Solubility

Soluble in water, ethanol,

methanol

[3]

Theoretical Calculation of HLB for Tween 20

The HLB value of non-ionic surfactants like Tween 20 can be calculated using established

formulas.
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Griffin's Method

For non-ionic surfactants that are esters of polyhydric alcohols and fatty acids, Griffin's method
is widely used.[6] The formula is:

HLB = 20 * (Mh / M)

Where:

e Mh is the molecular mass of the hydrophilic portion of the molecule.
e M is the molecular mass of the whole molecule.[2]

For polyoxyethylene derivatives, a simpler formula can be used:
HLB=E/5

Where:

e E is the weight percentage of the oxyethylene content.[6]

Davies' Method

An alternative method proposed by Davies in 1957 assigns group numbers to different
chemical groups in the molecule. The HLB is calculated as:

HLB = 7 + Z(hydrophilic group numbers) - n x 0.475
Where:
e nis the number of lipophilic groups in the molecule.[2]

Experimental Determination of HLB

The HLB value of a surfactant can be determined experimentally through various methods.
These methods are crucial for verifying calculated values and for characterizing new or
complex surfactant mixtures.

Saponification Method
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This method is applicable to ester-based surfactants like Tween 20 and involves determining

the saponification value of the ester.

Experimental Protocol:

Sample Preparation: Accurately weigh approximately 1 gram of the Tween 20 sample into a
round-bottom flask.

Saponification: Add 30 mL of 0.5 N alcoholic potassium hydroxide to the flask.

Reflux: Connect the flask to a reflux condenser and heat the mixture on a boiling water bath
for 1 hour.

Blank Preparation: Prepare a blank sample containing only 30 mL of 0.5 N alcoholic
potassium hydroxide and reflux it under the same conditions.

Titration: After cooling to room temperature, titrate the sample and the blank with a
standardized 0.5 N hydrochloric acid solution using phenolphthalein as an indicator. The
endpoint is reached when the pink color disappears.[7]

Calculation: The saponification value (S) is calculated using the formula:

o S =[(Blank Titer - Sample Titer) * Normality of HCI * 56.1] / Weight of Sample (g)

HLB Calculation: The HLB value is then calculated using the formula:

o HLB=20*(1-S/A)

o Where 'A' is the acid number of the fatty acid component (for lauric acid, A= 279 mg
KOH/qg).[6]

Phase Inversion Temperature (PIT) Method

The PIT method is based on the principle that the HLB of a non-ionic surfactant is temperature-

dependent. The PIT is the temperature at which an o/w emulsion inverts to a w/o emulsion.

Experimental Protocol:
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» Emulsion Preparation: Prepare a simple emulsion consisting of the surfactant (e.g., Tween
20), a model oil (e.g., n-heptane), and water. A common ratio is 5% surfactant, 47.5% oil,
and 47.5% water.

o Heating and Observation: Place the emulsion in a temperature-controlled water bath with a
stirrer and a conductivity probe.

o Temperature Increase: Gradually increase the temperature of the emulsion while
continuously stirring and monitoring the conductivity.

o Phase Inversion Detection: The conductivity of the o/w emulsion will be relatively high. As the
temperature increases, the surfactant becomes more lipophilic, and at the PIT, the emulsion
will invert to a w/o emulsion, causing a sharp drop in conductivity.[8]

o PIT Determination: The temperature at which this sharp drop in conductivity occurs is the
Phase Inversion Temperature.

o HLB Correlation: The determined PIT can be correlated to the HLB value using established
calibration curves for a series of surfactants with known HLB values.[9]

The Role of Tween 20's HLB in Key Applications

The high HLB of Tween 20 is central to its function in various scientific and pharmaceutical
applications.

Stabilization of Monoclonal Antibodies

In the formulation of therapeutic monoclonal antibodies (mAbs), Tween 20 is a critical excipient
used to prevent protein aggregation and surface adsorption.[10] Its high HLB value ensures
that the hydrophilic polyoxyethylene chains extend into the aqueous phase, creating a steric
barrier that prevents protein-protein interactions and adsorption to hydrophobic surfaces of
containers.
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Aqueous Formulation
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Stabilization of monoclonal antibodies by Tween 20.

Enzyme-Linked Immunosorbent Assay (ELISA)

In ELISA, Tween 20 is a key component of the wash buffers. Its surfactant properties,
governed by its HLB, are essential for reducing non-specific binding of antibodies and other
proteins to the microplate wells. This leads to a lower background signal and improved assay

sensitivity.[11]
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ELISA Workflow
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Role of Tween 20 in a typical ELISA workflow.
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Nanoemulsion-Based Drug Delivery

The high HLB of Tween 20 makes it an effective emulsifier for creating stable oil-in-water
nanoemulsions, which are promising systems for the delivery of poorly water-soluble drugs.[12]
The small droplet size of nanoemulsions can enhance drug solubility, stability, and
bioavailability. The choice of surfactant HLB is critical in forming and stabilizing these systems.

Nanoemulsion Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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